Cas no 63024-01-1 (benzyl (2S)-2-amino-3-(benzyloxy)propanoate hydrochloride)

• Product Name: benzyl (2S)-2-amino-3-(benzyloxy)propanoate hydrochloride
• CAS No: 63024-01-1
• MF: C₁₇H₂₀ClNO₃
• MW: 321.798604011536
• CID: 427545
• PubChem ID: 86346464
• Update Time: 2025-11-02

benzyl (2S)-2-amino-3-(benzyloxy)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Serine, O-(phenylmethyl)-, phenylmethyl ester, hydrochloride
• benzyl (2S)-2-amino-3-(benzyloxy)propanoate hydrochloride
• F77814
• SCHEMBL20996762
• (S)-Benzyl 2-amino-3-(benzyloxy)propanoate hydrochloride
• EN300-18983723
• O-benzyl-l-serine benzyl ester hydrochloride
• H-Ser(Bzl)-OBzlHCl
• starbld0017279
• benzyl (2S)-2-amino-3-phenylmethoxypropanoate;hydrochloride
• 63024-01-1

• Inchi： 1S/C17H19NO3.ClH/c18-16(13-20-11-14-7-3-1-4-8-14)17(19)21-12-15-9-5-2-6-10-15;/h1-10,16H,11-13,18H2;1H/t16-;/m0./s1
• InChI Key： BGAVLJMLSSCOSD-NTISSMGPSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)C[C@@H](C(=O)OCC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 321.1131712g/mol
• Monoisotopic Mass: 321.1131712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 296
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6Ų

Additional information on benzyl (2S)-2-amino-3-(benzyloxy)propanoate hydrochloride

Recent Advances in the Study of Benzyl (2S)-2-amino-3-(benzyloxy)propanoate Hydrochloride (CAS: 63024-01-1)

Benzyl (2S)-2-amino-3-(benzyloxy)propanoate hydrochloride (CAS: 63024-01-1) is a chiral amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, including peptides and peptidomimetics. Recent studies have explored its potential applications in drug development, particularly in the design of enzyme inhibitors and receptor modulators. The compound's unique structural features, such as the benzyl-protected hydroxyl group and the hydrochloride salt form, make it a versatile building block for medicinal chemistry.

A recent study published in the Journal of Medicinal Chemistry investigated the use of benzyl (2S)-2-amino-3-(benzyloxy)propanoate hydrochloride in the synthesis of novel protease inhibitors. The researchers utilized this compound as a key intermediate to develop a series of inhibitors targeting the SARS-CoV-2 main protease (M^pro). The study demonstrated that the chiral purity and stability of the intermediate were critical for achieving high inhibitory activity. The results highlighted the compound's potential in the rapid development of antiviral agents, especially in response to emerging infectious diseases.

Another significant advancement was reported in a Bioorganic & Medicinal Chemistry Letters article, where benzyl (2S)-2-amino-3-(benzyloxy)propanoate hydrochloride was employed in the synthesis of glycopeptide antibiotics. The study focused on modifying the compound's benzyloxy group to enhance its binding affinity to bacterial cell walls. The researchers achieved a notable improvement in antibacterial activity against methicillin-resistant Staphylococcus aureus (MRSA), underscoring the compound's utility in addressing antibiotic resistance.

In addition to its applications in drug synthesis, recent research has also explored the compound's role in chemical biology. A study in ACS Chemical Biology utilized benzyl (2S)-2-amino-3-(benzyloxy)propanoate hydrochloride as a precursor for fluorescent probes designed to monitor enzymatic activity in live cells. The probes exhibited high selectivity and sensitivity, enabling real-time visualization of protease activity in cancer cells. This innovation opens new avenues for diagnostic and therapeutic applications.

Despite these promising developments, challenges remain in the large-scale production and purification of benzyl (2S)-2-amino-3-(benzyloxy)propanoate hydrochloride. A recent Organic Process Research & Development study addressed these issues by optimizing the synthetic route to improve yield and reduce byproducts. The authors proposed a scalable method that maintains high enantiomeric purity, which is essential for pharmaceutical applications.

In conclusion, benzyl (2S)-2-amino-3-(benzyloxy)propanoate hydrochloride (CAS: 63024-01-1) continues to be a valuable tool in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with recent advancements in its applications, positions it as a key player in the development of next-generation therapeutics. Future research should focus on further optimizing its synthesis and exploring its potential in emerging fields such as targeted drug delivery and personalized medicine.